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Compound of Interest

Compound Name: Ezh2-IN-13

Cat. No.: B8246013 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential safety and logistical information for the

disposal of Ezh2-IN-13, a potent EZH2 inhibitor used in cancer research.[1] By adhering to

these procedures, laboratories can ensure a safe environment and minimize their

environmental impact.

Core Safety and Handling Protocols
Before beginning any disposal procedure, it is imperative to be familiar with the general safety

precautions for handling chemical compounds. Personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn at all times. All handling of Ezh2-IN-13
should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or vapors.[2][3]

Quantitative Data Summary
The following table summarizes key information for Ezh2-IN-13 and related compounds,

providing a quick reference for safe handling and storage.
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Property Value/Instruction Source

Storage Temperature
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[1][3]

CAS Number 1403255-41-3 [1]

Hazard Statements

May be harmful if swallowed

and is very toxic to aquatic life

with long-lasting effects.

[2]

Precautionary Statements

Avoid release to the

environment. Wash skin

thoroughly after handling. Do

not eat, drink, or smoke when

using this product.

[2]

Step-by-Step Disposal Procedures for Ezh2-IN-13
The following procedures are based on general best practices for the disposal of laboratory

chemicals in the absence of specific guidelines for Ezh2-IN-13. Always consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

Unused or Expired Ezh2-IN-13 (Solid)
Segregation: Do not mix with other chemical waste unless explicitly approved by your EHS

department.

Labeling: Securely label the container with "Hazardous Waste," the full chemical name

"Ezh2-IN-13," the CAS number, and the date.

Containment: Ensure the container is sealed and stored in a designated satellite

accumulation area (SAA).

Pickup: Arrange for disposal through your institution's hazardous waste management

program.

Ezh2-IN-13 Solutions (e.g., in DMSO)
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Collection: Collect all liquid waste containing Ezh2-IN-13 in a dedicated, leak-proof, and

chemically compatible container.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical names of all

constituents (e.g., "Ezh2-IN-13 in DMSO"), their approximate concentrations, and the date.

Storage: Store the sealed container in a designated SAA, segregated from incompatible

materials.

Disposal: Request a pickup from your institution's hazardous waste disposal service. Do not

pour down the drain.

Contaminated Labware and Debris
Solid Waste: Items such as gloves, pipette tips, and empty vials that have come into contact

with Ezh2-IN-13 should be collected in a designated hazardous waste bag or container.

Labeling: Label the container as "Hazardous Waste - Ezh2-IN-13 Contaminated Debris."

Liquid Rinsate: The first rinse of any glassware that contained Ezh2-IN-13 must be collected

and disposed of as hazardous liquid waste.[4] Subsequent rinses may be permissible for

drain disposal depending on institutional policies, but it is best to consult with your EHS

office.

Disposal: Dispose of the container through your institution's hazardous waste program.

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagrams illustrate the decision-making and

procedural steps involved.
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Caption: Workflow for the proper disposal of different forms of Ezh2-IN-13 waste.
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Handling Ezh2-IN-13

Spill or Exposure?

End of Use / Disposal?

No

Follow Emergency Spill Protocol

Yes

Follow Disposal Procedure

Yes

Store Properly at -20°C or -80°C

No

Continue with Experiment

Click to download full resolution via product page

Caption: Decision tree for handling and disposal of Ezh2-IN-13.

By implementing these procedures and utilizing the provided visual aids, laboratories can

maintain a high standard of safety and environmental responsibility when working with Ezh2-
IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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